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Compound of Interest

Compound Name:
N-(4-Methoxybenzylidene)-4-

butylaniline

Cat. No.: B1215461 Get Quote

CAS Number: 26227-73-6

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(4-Methoxybenzylidene)-4-butylaniline, commonly abbreviated as MBBA, is a Schiff base

that holds a significant place in the history of materials science. First synthesized in 1969, it

was one of the first room-temperature nematic liquid crystals discovered, a breakthrough that

paved the way for the development of modern liquid crystal displays (LCDs).[1] Its rod-like

molecular structure is crucial for its liquid crystalline behavior.[1] This guide provides a

comprehensive overview of MBBA, focusing on its chemical and physical properties, synthesis,

and key applications. While primarily used in materials science, this document also includes

available toxicological data for professionals in drug development and safety assessment.

Physicochemical Properties
MBBA is a cloudy, light-yellow liquid at room temperature.[1] Its core structure consists of a 4-

butylaniline moiety linked to a 4-methoxybenzaldehyde group via an imine bond.[1] This

elongated molecular shape is fundamental to its ability to form a nematic liquid crystal phase.

[1]

Table 1: General and Physicochemical Properties of MBBA
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Property Value Reference

Molecular Formula C₁₈H₂₁NO [2][3][4][5][6]

Molecular Weight 267.37 g/mol [1][3][4][5][7][8]

Appearance Cloudy light yellow liquid [2]

Density 1.027 g/mL at 25 °C [2][4][7]

Refractive Index (n20/D) 1.5496 [4][7]

Flash Point 113 °C (235 °F) [2][4][7]

Nematic Range 22 °C to 48 °C [1]

Isotropic Transition

Temperature
315 K [5]

Solubility Insoluble in water [6]

Synthesis
The synthesis of MBBA is a classic example of a condensation reaction, specifically the

formation of a Schiff base from an aniline and an aldehyde.[1] The reaction involves the

nucleophilic attack of the nitrogen atom of 4-butylaniline on the carbonyl carbon of 4-

methoxybenzaldehyde, followed by the elimination of a water molecule to form the imine

linkage.[1]

Experimental Protocol: Synthesis of N-(4-
Methoxybenzylidene)-4-butylaniline
This protocol is a generalized procedure based on established condensation reactions for

Schiff bases.[1][9]

Materials:

4-Butylaniline

4-Methoxybenzaldehyde
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Ethanol (absolute)

Acid catalyst (e.g., a few drops of glacial acetic acid, optional)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Crystallization dish

Filtration apparatus (e.g., Büchner funnel)

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve equimolar amounts of 4-butylaniline and 4-

methoxybenzaldehyde in absolute ethanol. The exact concentration will depend on the scale

of the reaction, but a common starting point is a 1 M solution.

Catalysis (Optional): Add a few drops of a suitable acid catalyst, such as glacial acetic acid,

to the reaction mixture. This can increase the rate of reaction.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux with constant

stirring. The reaction time can vary, but it is typically refluxed for 2-4 hours.

Cooling and Crystallization: After the reflux period, allow the reaction mixture to cool to room

temperature. The product, MBBA, may begin to crystallize out of the solution as it cools.

Further cooling in an ice bath can promote crystallization.

Isolation: Isolate the crude product by vacuum filtration using a Büchner funnel. Wash the

crystals with a small amount of cold ethanol to remove any unreacted starting materials.
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Purification: For higher purity (>98%), the crude product should be purified. Recrystallization

from a suitable solvent, such as ethanol or methanol, is a common method.[1] Column

chromatography can also be employed for further purification.

Drying: Dry the purified product under vacuum to remove any residual solvent.

Synthesis Workflow Diagram
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Synthesis Workflow of N-(4-Methoxybenzylidene)-4-butylaniline

1. Reactants
4-Butylaniline

4-Methoxybenzaldehyde
Ethanol (Solvent)

2. Mixing & Dissolution
Equimolar amounts in ethanol

3. Reaction
Reflux for 2-4 hours

4. Cooling & Crystallization
Cool to room temperature, then ice bath

5. Isolation
Vacuum filtration

6. Purification
Recrystallization from ethanol

7. Final Product
Dry under vacuum

N-(4-Methoxybenzylidene)-4-butylaniline

Click to download full resolution via product page

Caption: Synthesis Workflow of N-(4-Methoxybenzylidene)-4-butylaniline.
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Spectroscopic Data
Detailed spectroscopic data for MBBA is not readily available in the public domain. However,

the expected spectral features can be inferred from its structure and data for its precursors.

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons of the two benzene rings, the imine proton, the methoxy group protons, and

the protons of the butyl chain.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbons in the

aromatic rings, the imine carbon, the methoxy carbon, and the carbons of the butyl group.

IR Spectroscopy: The infrared spectrum will be characterized by absorption bands

corresponding to C=N stretching of the imine group, C-H stretching of the aromatic and

aliphatic groups, and C-O stretching of the methoxy group.

Applications
The primary application of MBBA is in the field of liquid crystals.[10] Its room-temperature

nematic phase was a critical development for the creation of LCDs used in a wide range of

electronic devices.[10] While newer liquid crystal materials with wider temperature ranges and

improved properties have been developed, MBBA remains a subject of academic research due

to its historical significance and well-characterized properties.[1] It is often used as a model

system for studying the physical and optical properties of nematic liquid crystals.

Toxicological and Safety Information
For professionals in drug development and related fields, understanding the safety profile of a

compound is crucial. MBBA is classified as an irritant, causing skin, eye, and respiratory tract

irritation.[4][6][7][8]

Table 2: Hazard and Safety Information for MBBA
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Hazard Statement Precautionary Statement Reference

H315: Causes skin irritation
P264: Wash skin thoroughly

after handling
[4][6][7][8]

H319: Causes serious eye

irritation

P280: Wear protective gloves/

eye protection/ face protection
[4][6][7][8]

H335: May cause respiratory

irritation

P261: Avoid breathing dust/

fume/ gas/ mist/ vapors/ spray
[4][6][7][8]

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water

[6][8]

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[6][8]

A study on the mutagenicity of MBBA in Salmonella typhimurium has been reported, indicating

its potential for genotoxic effects.[11] It is important to handle this compound with appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a respirator, in a

well-ventilated area.[4][7][12]

Conclusion
N-(4-Methoxybenzylidene)-4-butylaniline (MBBA) is a historically significant organic

compound that played a pivotal role in the advancement of liquid crystal technology. Its

straightforward synthesis and well-defined physicochemical properties make it an important

material for both historical context and ongoing research in materials science. While not a

pharmaceutical agent, its toxicological profile necessitates careful handling and adherence to

safety protocols, a standard practice in all chemical research and development. This guide

provides a foundational understanding of MBBA for researchers and professionals across

various scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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